![molecular formula C20H20FNO3 B2984396 N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide CAS No. 1704609-90-4](/img/structure/B2984396.png)
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide
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Description
N-(2-(2,3-dihydrobenzofuran-5-yl)-2-hydroxyethyl)-1-(4-fluorophenyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C20H20FNO3 and its molecular weight is 341.382. The purity is usually 95%.
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Scientific Research Applications
Development of Fluorine-18-labeled Antagonists
Research has been conducted on the synthesis of fluorinated derivatives of WAY 100635, which includes the use of 4-fluorobenzoic acid. These compounds were radiolabeled with fluorine-18 and evaluated for their biological properties in rats, showing promise for use in medical imaging and receptor studies (Lang et al., 1999).
Synthesis and Oxidation Studies
A study focused on the treatment of N-(5,6,7,8-tetrahydro-2,5-dioxo-2H-1-benzopyran-3-yl)benzamides, leading to the formation of novel tetrahydrobenzofuran derivatives. This research contributes to the understanding of chemical transformations and synthesis of complex organic compounds (Lévai et al., 2002).
Synthesis of Benzene-Carboxamide Derivatives
A series of N-(ferrocenylmethyl)benzene-carboxamide derivatives were synthesized and characterized, showing cytotoxic effects on certain cancer cell lines. This research indicates potential applications in medicinal chemistry and cancer therapy (Kelly et al., 2007).
Development of Fluorine-containing Polybenzoxazoles
Research on the synthesis of 2,2-Bis(3-amino-4-hydroxyphenyl)hexafluoropropane for the preparation of fluorine-containing polybenzoxazoles indicates applications in material science, especially in developing polymers with enhanced thermal stability (Zhang Jun-qing, 2013).
Regioselectivity in Fluorination Studies
A study on the fluorination of dibenzofuran and related compounds with N-F type of reagents provides insights into the regioselectivity of fluorination processes, which is crucial in organic synthesis and pharmaceutical chemistry (Zupan et al., 1996).
Synthesis of Aromatic Polyamides
The research on the synthesis of aromatic polyamides bearing ether and isopropylidene links in the main chain highlights applications in the development of new materials with specific properties, such as solubility and thermal stability (Hsiao & Yu, 1996).
Properties
IUPAC Name |
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20FNO3/c21-16-4-2-15(3-5-16)20(8-9-20)19(24)22-12-17(23)13-1-6-18-14(11-13)7-10-25-18/h1-6,11,17,23H,7-10,12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGHOMYOYCOREQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C1C=C(C=C2)C(CNC(=O)C3(CC3)C4=CC=C(C=C4)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.